5-Methyl-4-amino-thiophene-2-carboxylic acid benzyl ester

• Molecular Formula: C13H13NO2S
• Molecular Weight: 247.31 g/mol
• IUPAC Name: benzyl 4-amino-5-methylthiophene-2-carboxylate
• InChI: InChI=1S/C13H13NO2S/c1-9-11(14)7-12(17-9)13(15)16-8-10-5-3-2-4-6-10/h2-7H,8,14H2,1H3
• InChI Key: AXVZOUYPSGRGLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(S1)C(=O)OCC2=CC=CC=C2)N

Description

5-Methyl-4-amino-thiophene-2-carboxylic acid benzyl ester is a useful research compound. Its molecular formula is C13H13NO2S and its molecular weight is 247.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sponge nickel (0.6 g water wet) was added to a solution of 5-methyl-4-nitro-thiophene-2-carboxylic acid benzyl ester (0.93 g, 3.4 mmol), prepared as described in Step 1 above, in tetrahydrofuran (50 mL), and the mixture was hydrogenated at room temperature under hydrogen atmosphere at a starting pressure of 50 psi. After a reaction time of 2.4 hours, the pressure was released and the mixture filtered. The slurry was rinsed with tetrahydrofuran, and the filtrate was stripped of solvent under reduced pressure, leaving 0.9 g of 5-methyl-4-amino-thiophene-2-carboxylic acid benzyl ester as an oil.